Cas no 41604-74-4 (2-(3-chloropropyl)-1H-imidazole)

• Product Name: 2-(3-chloropropyl)-1H-imidazole
• CAS No: 41604-74-4
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 3219414
• PubChem ID: 15043904
• Update Time: 2025-04-21

2-(3-chloropropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 2-(3-CHLOROPROPYL)-
• 2-(3-chloropropyl)-1H-imidazole
• EN300-101512
• 41604-74-4
• SCHEMBL9454
• AKOS006346804

• Inchi： 1S/C6H9ClN2/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)
• InChI Key： OLOFOLZWOJTRCH-UHFFFAOYSA-N
• SMILES： C1(CCCCl)NC=CN=1

Computed Properties

• Exact Mass: 144.0454260Da
• Monoisotopic Mass: 144.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles